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Compound of Interest

Compound Name: Copper(II) formate tetrahydrate

CAS No.: 5893-61-8

Cat. No.: B1599912

Get Quote

An In-depth Technical Guide to Copper(II) Formate Tetrahydrate

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Copper(II) Formate Tetrahydrate,

tailored for researchers, scientists, and professionals in drug development and materials

science. We will delve into its fundamental properties, synthesis methodologies, thermal

characteristics, and key applications, grounding the discussion in established scientific

principles and field-proven insights.

Core Chemical Identity and Properties
Copper(II) formate tetrahydrate is an inorganic compound, specifically the copper(II) salt of

formic acid, which crystallizes with four molecules of water.[1] Its distinct properties make it a

valuable precursor and agent in various chemical processes.

Primary Identifiers
The compound is unequivocally identified by the following standard codes and nomenclature:

CAS Number: 5893-61-8[2][3][4][5][6]
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IUPAC Name: copper;diformate;tetrahydrate[2][5]

Synonyms: Cupric formate tetrahydrate, Copper diformate tetrahydrate[4][5]

Molecular Formula: (HCO₂)₂Cu·4H₂O or C₂H₁₀CuO₈[2][5]

Molecular Weight: 225.64 g/mol [2][5]

Physicochemical Properties
The key physical and chemical characteristics of Copper(II) formate tetrahydrate are

summarized below. These properties are critical for its handling, storage, and application.

Property Value Source(s)

Appearance
Blue-green or blue monoclinic

crystalline powder
[2][3][6]

Density 1.81 - 1.83 g/cm³ [2][3][6]

Crystal System Monoclinic [1][7]

Decomposition Point ~45 °C (for tetrahydrate) [1]

Water Solubility 125 g/L at 20°C [2][3][4]

Alcohol Solubility Very slightly soluble [3][4]

Organic Solvent Solubility Practically insoluble [3][4][6]

Structural Characteristics
The crystal structure of Copper(II) formate tetrahydrate has been determined through X-ray

and neutron diffraction studies. In its solid state, each copper(II) ion is coordinated by four

oxygen atoms from four distinct formate ions in a nearly square planar arrangement.[7] Two

water molecules occupy the axial positions at a greater distance, completing a distorted

octahedral geometry.[7] This coordination environment is fundamental to its chemical behavior

and thermal stability.
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Caption: Simplified coordination sphere of the Cu²⁺ ion.
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Synthesis and Safe Handling
The synthesis of Copper(II) formate tetrahydrate can be achieved through several reliable

methods. The choice of protocol often depends on the available starting materials, desired

purity, and scale of production.

Experimental Protocol: Synthesis from Copper(II)
Carbonate
This common laboratory method relies on the acid-base reaction between a copper(II) source

and formic acid. The use of copper(II) hydroxycarbonate is advantageous due to its reactivity

and the benign byproducts (water and carbon dioxide).

Step-by-Step Methodology:

Reagent Preparation: Measure a stoichiometric amount of formic acid (e.g., 85% aqueous

solution).

Reaction: In a fume hood, slowly add small portions of copper(II) hydroxycarbonate

(Cu₂CO₃(OH)₂) powder to the formic acid solution with constant stirring. The rationale for

gradual addition is to control the effervescence caused by the release of CO₂ gas.[1]

Chemical Equation: 4HCOOH + Cu₂CO₃(OH)₂ → 2Cu(HCOO)₂ + 3H₂O + CO₂↑[1]

Completion: Continue adding the copper precursor until the evolution of carbon dioxide

ceases and a clear, blue solution is formed. A slight excess of the copper source ensures all

the formic acid is consumed.

Filtration: Filter the resulting solution to remove any unreacted copper carbonate or other

solid impurities.

Crystallization: Transfer the clear blue filtrate to a shallow dish or beaker. Allow the solvent to

evaporate slowly at room temperature. Bright blue crystals of Copper(II) formate
tetrahydrate will form as the solution becomes supersaturated.

Isolation: Decant the mother liquor and collect the crystals. They can be gently dried

between filter papers. Avoid aggressive heating, as the tetrahydrate decomposes at a

relatively low temperature (~45 °C).[1]
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Caption: Workflow for laboratory synthesis of Copper(II) formate tetrahydrate.

Alternative Synthesis Routes
From Copper(II) Nitrate: A method involving the reaction of copper(II) nitrate trihydrate

(Cu(NO₃)₂·3H₂O) with formic acid has also been developed.[8] The ratio of reactants and the

concentration of formic acid are critical parameters for selectively crystallizing the desired

hydrate.[8]

Industrial Process: An industrial method involves the hydrolysis of methyl formate in the

presence of copper carbonate.[9] This process is cost-effective as it avoids the direct use of

purified formic acid.[9]

Safety, Handling, and Storage
Copper(II) formate tetrahydrate requires careful handling due to its potential health and

environmental hazards.

Hazard Identification: It is classified as harmful if swallowed and causes skin and serious eye

irritation.[5] It may also cause respiratory irritation.[5]

Precautionary Measures: When handling the compound, use appropriate personal protective

equipment (PPE), including gloves and safety glasses. Work in a well-ventilated area or a

fume hood to avoid inhaling dust.[5]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place.[4] It should be stored under an inert atmosphere at room temperature, away from

strong oxidizing agents and bases.[4]

Thermal Decomposition Pathway
The thermal decomposition of Copper(II) formate is a critical process, particularly for its

application in materials science as a precursor to metallic copper.

Decomposition Mechanism
The decomposition occurs in distinct stages. The tetrahydrate is not very stable and begins to

lose its water of hydration at temperatures around 45 °C.[1] The resulting anhydrous Copper(II)
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formate is more stable but decomposes upon further heating to approximately 200 °C.[1][10]

[11]

The key mechanistic insight is that the decomposition of the anhydrous form is a redox

reaction. The formate ion acts as an internal reducing agent, leading to the formation of metallic

copper, carbon dioxide, and formic acid.[10][12]

Step 1 (Dehydration): Cu(HCOO)₂·4H₂O(s) → Cu(HCOO)₂(s) + 4H₂O(g)

Step 2 (Decomposition): Cu(HCOO)₂(s) → Cu(s) + HCOOH(g) + CO₂(g)[10]

This low-temperature route to metallic copper is highly advantageous, especially for creating

conductive copper patterns on heat-sensitive substrates in printed electronics.[11]

Cu(HCOO)₂·4H₂O (s)
(Tetrahydrate)

Cu(HCOO)₂ (s)
(Anhydrous)

~45 °C
- 4H₂O

Cu (s) + Gaseous Products
(Metallic Copper)

~200 °C
- HCOOH, CO₂

Click to download full resolution via product page

Caption: Thermal decomposition pathway of Copper(II) formate tetrahydrate.

Scientific and Industrial Applications
The unique chemical properties of Copper(II) formate tetrahydrate enable its use in several

specialized fields.
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Precursor for Conductive Inks: The most significant application is as a precursor for

producing copper nanoparticles and self-reducing molecular inks.[11] Its ability to

decompose cleanly into conductive metallic copper at low temperatures makes it ideal for

flexible and printed electronics.[11][13]

Antibacterial Agent: It is effectively employed as an antibacterial agent, particularly in the

treatment of cellulose-based materials.[2][3][4]

Catalysis: Copper formates are investigated for their catalytic activity in various organic

reactions. The decomposition process itself is relevant to understanding copper-based

catalysts used for processes like carbon dioxide activation.[12]

Crystal Growing: Due to its ability to form well-defined, brightly colored crystals from

aqueous solutions, it is a popular compound for crystal growing experiments in educational

and hobbyist settings.[1]

Conclusion
Copper(II) formate tetrahydrate, identified by CAS number 5893-61-8, is a compound of

significant scientific and technical interest. Its well-defined structure, accessible synthesis

routes, and, most importantly, its clean, low-temperature thermal decomposition to metallic

copper position it as a critical material in the advancement of printed electronics and

nanotechnology. Understanding its physicochemical properties, synthesis protocols, and

handling requirements is essential for its safe and effective application in research and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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